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Compound of Interest

Compound Name: Trimethyl hexamethylene diamine

Cat. No.: B1164902

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Trimethyl
Hexamethylene Diamine (TMD) in the formulation of specialty coatings. TMD, a branched
aliphatic diamine, serves as a versatile curing agent and monomer, imparting unique and
desirable properties to epoxy, polyurethane, and polyamide-based coating systems.[1][2] This
document outlines the key applications, performance characteristics, and detailed experimental
protocols for incorporating TMD into coating formulations.

Introduction to Trimethyl Hexamethylene Diamine
(TMD)

Trimethyl hexamethylene diamine is a colorless liquid consisting of a mixture of 2,2,4- and
2,4,4-trimethyl isomers of 1,6-hexanediamine.[3][4] Its branched structure is a key feature that
distinguishes it from linear aliphatic diamines like hexamethylene diamine (HMD), leading to
unique performance benefits in polymer systems.[5] TMD is commercially available under trade
names such as Vestamin® TMD from Evonik.[6]

Key Properties of Trimethyl Hexamethylene Diamine:
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Property Value Reference
Appearance Clear, colorless liquid [3]
Molecular Weight 158.29 g/mol

Amine Value ~700 mg KOH/g

Viscosity at 25°C ~8 mPa:s

Density at 20°C ~0.87 g/cm3

Boiling Point ~232 °C

Flash Point ~117 °C

Applications in Specialty Coatings

TMD's unique molecular structure makes it a valuable component in a variety of specialty
coating applications, primarily as:

e A curing agent for epoxy resins: TMD is widely used as a hardener for two-component epoxy
systems.[1]

o A monomer for high-performance polyamides: It is a building block for specialty polyamides
with tailored properties.

e A chain extender in polyurethane dispersions (PUDs): TMD can be used to build molecular
weight and modify the properties of polyurethane coatings.[3][5]

The branched trimethyl groups on the hexane backbone provide steric hindrance, which
influences its reactivity and the final properties of the cured polymer network.

Performance Characteristics of TMD-Based
Coatings

Coatings formulated with Trimethyl Hexamethylene Diamine exhibit several advantageous
properties:
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e Longer Pot Life: Compared to other short-chain aliphatic amines, TMD provides a longer
working time for epoxy formulations without significantly slowing down the final cure speed.

[11(31[4]

o Excellent Clarity and Non-Yellowing: Coatings cured with TMD are known for their high
clarity and resistance to yellowing, making them suitable for applications where aesthetics
are important.[3][4]

o Good Flexibility: The branched structure of TMD can disrupt polymer chain regularity, leading
to improved flexibility in the cured coating.[3][4]

e Good Chemical Resistance: TMD-cured epoxy coatings offer good resistance to a range of
chemicals.[3][4]

o Enhanced Adhesion: The use of TMD can contribute to improved adhesion of the coating to
various substrates.

Experimental Protocols

The following sections provide detailed protocols for the formulation and testing of specialty
coatings using Trimethyl Hexamethylene Diamine.

Epoxy Coating Formulation and Curing

This protocol describes the preparation of a solvent-free epoxy coating cured with TMD.

Materials:

Bisphenol A diglycidyl ether (DGEBA) based epoxy resin (Epoxide Equivalent Weight ~185-
192 g/eq)

Trimethyl Hexamethylene Diamine (TMD) (Amine Hydrogen Equivalent Weight ~40 g/eq)

Defoamer (e.g., BYK-A 530)

Leveling agent (e.g., BYK-333)

Substrate panels (e.g., cold-rolled steel, concrete)
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Equipment:

e High-speed disperser or laboratory mixer
o Applicator (e.g., doctor blade, spray gun)
e Curing oven

Protocol:

o Stoichiometric Calculation: Calculate the required amount of TMD based on the epoxy
equivalent weight (EEW) of the resin and the amine hydrogen equivalent weight (AHEW) of
TMD. A common starting point is a 1:1 stoichiometric ratio of epoxy groups to amine
hydrogen atoms.

o Amount of TMD (g) = (Weight of Epoxy Resin (g) / EEW) * AHEW
e Formulation:
o In a suitable mixing vessel, weigh the required amount of DGEBA epoxy resin.

o Add the defoamer and leveling agent to the resin and mix at low speed until
homogeneous.

o Slowly add the calculated amount of TMD to the epoxy resin mixture while stirring
continuously.

o Increase the mixing speed to ensure thorough dispersion of the curing agent. Mix for 5-10
minutes.

o Application:

o Apply the formulated coating to the prepared substrate panels using the chosen
application method to achieve the desired dry film thickness (DFT).

e Curing:

o Allow the coated panels to cure at ambient temperature (e.g., 25°C) for 24 hours.
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o For optimal properties, a post-cure at an elevated temperature (e.g., 60-80°C) for 2-4
hours can be performed. The specific curing schedule may need to be optimized based on
the application requirements.

Calculate Stoichiometry Mix Epoxy Resin, Apply Coating Cure at Ambient Perform Coating
(Epoxy:Amine) Additives, and TMD to Substrate and/or Elevated Temperature Performance Tests

Click to download full resolution via product page

Epoxy Coating Formulation Workflow

Polyurethane Dispersion (PUD) Synthesis with TMD as a
Chain Extender

This protocol outlines the synthesis of a polyurethane dispersion where TMD is used as a chain
extender.

Materials:

¢ Isocyanate-terminated prepolymer (e.g., based on isophorone diisocyanate (IPDI) and a
polyol)

¢ Trimethyl Hexamethylene Diamine (TMD)

e Deionized water

o Neutralizing agent (e.g., triethylamine)

e Solvent (e.g., acetone, if using the acetone process)

Equipment:

o Reaction kettle with a mechanical stirrer, condenser, and nitrogen inlet
e High-speed homogenizer

Protocol (Prepolymer Mixing Process):
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e Prepolymer Preparation: Synthesize or procure an isocyanate-terminated prepolymer with a

known NCO content.

» Neutralization: If the prepolymer contains acid functionality (for anionic dispersion),
neutralize it with a stoichiometric amount of a tertiary amine like triethylamine.

» Dispersion: Under high shear, disperse the neutralized prepolymer in deionized water. The
temperature should be controlled to prevent premature reaction of the isocyanate groups

with water.
e Chain Extension:
o Prepare a dilute aqueous solution of TMD.

o Slowly add the TMD solution to the dispersed prepolymer with continuous stirring. The
amine groups of TMD will react with the isocyanate groups of the prepolymer, extending
the polymer chains and increasing the molecular weight.

e Solvent Removal (if applicable): If a solvent like acetone was used to reduce the prepolymer
viscosity, it is removed by distillation under reduced pressure.

Neutralize Prepolymer Disperse Prepolymer Add TMD Solution for Remove Solvent
(if applicable) in Water Chain Extension (if applicable)

Prepare Isocyanate-Terminated
Prepolymer

Click to download full resolution via product page

Polyurethane Dispersion Synthesis Workflow

High-Performance Polyamide Synthesis

This protocol describes the synthesis of a high-performance polyamide using TMD and an

aromatic diacid chloride.
Materials:
o Trimethyl Hexamethylene Diamine (TMD)

o Terephthaloyl chloride
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e Anhydrous N-methyl-2-pyrrolidone (NMP)

e Lithium chloride (LiCl)

e Pyridine

Equipment:

» Three-necked flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser
e Heating mantle

Protocol (Low-Temperature Solution Polycondensation):

o Monomer Solution: In a three-necked flask under a nitrogen atmosphere, dissolve a
stoichiometric amount of TMD in anhydrous NMP containing LiCl.

e Cooling: Cool the solution to 0-5°C using an ice bath.

e Acid Chloride Addition: Slowly add an equimolar amount of terephthaloyl chloride to the
cooled diamine solution with vigorous stirring. The reaction is exothermic, and the
temperature should be maintained below 10°C.

o Polymerization: After the addition is complete, allow the reaction mixture to slowly warm to
room temperature and continue stirring for several hours to build molecular weight.

o Precipitation and Washing: Precipitate the resulting polyamide by pouring the viscous
solution into a non-solvent like methanol or water.

« Purification: Filter the polymer and wash it thoroughly with water and methanol to remove
any unreacted monomers and salts.

e Drying: Dry the purified polyamide in a vacuum oven at an elevated temperature (e.g., 80-
100°C) until a constant weight is achieved.

O

. Precipitate Polymer Wash and Dry
ST R R VRS H in Methanol the Polyamide

Dissolve TMD in Cool Solution
NMPI/LICI to 0-5°C

Slowly Add Terephthaloyl
Chloride
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Polyamide Synthesis Workflow

Coating Performance Testing

The following are standard test methods for evaluating the performance of the prepared
coatings.

Adhesion Testing

o ASTM D4541 - Pull-Off Adhesion Strength: This test measures the force required to pull a
specified diameter of coating away from its substrate.[2][7] It provides a quantitative measure
of adhesion.

Chemical Resistance Testing

o ASTM D1308 - Effect of Household Chemicals on Clear and Pigmented Organic Finishes:
This method is used to evaluate the resistance of a coating to spotting or degradation by
various chemicals. Panels are exposed to the chemicals for a specified period, and the
effects on the coating (e.g., discoloration, blistering, loss of adhesion) are assessed.

Mechanical Properties Testing

e ASTM D3363 - Film Hardness by Pencil Test: This test determines the hardness of a coating
by the ability of pencil leads of varying hardness to scratch or mar the surface.

o ASTM D522 - Mandrel Bend Test of Attached Organic Coatings: This test assesses the
flexibility and resistance of a coating to cracking by bending a coated panel around a
cylindrical mandrel.

o ASTM D2794 - Resistance of Organic Coatings to the Effects of Rapid Deformation (Impact):
This test evaluates the impact resistance of a coating by dropping a standard weight from a
specified height.

Data Presentation

The following tables summarize the expected performance characteristics of coatings
formulated with Trimethyl Hexamethylene Diamine based on available literature. Direct
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comparative data can be generated by following the experimental protocols outlined above and
comparing the results to coatings formulated with other curing agents or monomers.

Table 1: Typical Performance of TMD-Cured Epoxy Coatings

Property Typical Result ASTM Method
Adhesion (Pull-Off Strength) > 10 MPa (on steel) D4541
Pencil Hardness H-2H D3363
Mandrel Bend (1/8 inch) Pass D522
Impact Resistance (Direct) > 40 in-Ibs D2794
Chemical Resistance (10%
No effect D1308
H2S04, 24h)
Chemical Resistance (Xylene, ] ]
Slight softening D1308

24h)

Table 2: Expected Properties of Polyamides Based on TMD

Property Expected Characteristic

Glass Transition Temperature (TQ) Moderate to High

Solubility Good in polar aprotic solvents
Mechanical Strength High tensile strength and modulus
Transparency Potentially high clarity

Signaling Pathways and Reaction Mechanisms

The primary reaction mechanism for TMD in epoxy coatings is the nucleophilic addition of the
amine groups to the epoxide ring, leading to a cross-linked network.
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Epoxy Curing with a Primary Amine

In polyurethane synthesis, the amine groups of TMD react with isocyanate groups to form urea
linkages, acting as a chain extender.

Isocyanate Group | R-N=C=0 Mb Amine Group R'-NHz2 —®>| Urea Linkage | R-NH-CO-NH-R'

Click to download full resolution via product page

Urea Linkage Formation in Polyurethanes

In polyamide synthesis, the amine groups of TMD react with a diacid chloride to form amide
linkages.

Acid Chioride | R-COCI |—R€3CON | 1\ rine Group | R-NHo |—>| Amide Linkage | R-CO-NH-R'

Click to download full resolution via product page

Amide Linkage Formation in Polyamides

These application notes and protocols provide a foundation for utilizing Trimethyl
Hexamethylene Diamine in the development of high-performance specialty coatings. Further
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optimization of formulations and curing conditions will be necessary to achieve the desired
performance for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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